Cas no 629-05-0 (1-Octyne)

1-octyne is a chemical substance with the molecular formula of c8h14. It is a colorless liquid, insoluble in water, soluble in ethanol \ diethyl ether, etc. it can be used as a solvent \ intermediate in organic synthesis< Br>

1-Octyne structure

Product Name:1-Octyne

CAS No:629-05-0

Molecular Formula:C₈H₁₄

Molecular Weight:110.19676

MDL:MFCD00009546

CID:39266

PubChem ID:24854678

1-Octyne Properties

Names and Identifiers

- 1-Octyne
- 1-0ctin
- 1-0ctyne
- 1-SiM alkyne
- anhydrous 1-octyne
- caprylidene
- oct-1-yne
- Octyne-1
- Hexylacetylene
- 1-Octyne (6CI, 8CI, 9CI)
- 1-OCTYNE, 97%1-OCTYNE, 97%1-OCTYNE, 97%1-OCTYNE, 97%
- 1-OCTYNE, 99%1-OCTYNE, 99%1-OCTYNE, 99%1-OCTYNE, 99%
- MFCD00009546
- DTXSID9060863
- BRN 1734494
- FT-0608189
- 629-05-0
- EINECS 211-069-3
- NS00003304
- EC 211-069-3
- 4-01-00-01034 (Beilstein Handbook Reference)
- AKOS015836216
- J-802040
- 7S3FMU8W67
- n-Hexylacetylene
- A834081
- n-hexylacetylide
- F10502
- UNII-7S3FMU8W67
- InChI=1/C8H14/c1-3-5-7-8-6-4-2/h1H,4-8H2,2H
- 32073-03-3
- Q161668
- O0050
- 1-Octyne, 97%
- AS-46789
- AMY25742
- n-octyne
- DB-054325
- Oct1yne
- 1-Octine; Hexylacetylene; n-Hexylacetylene
- DTXCID4043565
- +Expand
- MDL： MFCD00009546
- InChIKey： UMIPWJGWASORKV-UHFFFAOYSA-N
- Inchi： 1S/C8H14/c1-3-5-7-8-6-4-2/h1H,4-8H2,2H3
- SMILES： C#CCCCCCC
- BRN： 1734494

Computed Properties

Exact Mass: 110.11000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 4
Monoisotopic Mass: 110.11
Heavy Atom Count: 8
Complexity: 73.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 2.59000
PSA: 0.00000
Refractive Index: n20/D 1.416(lit.)
Water Partition Coefficient: Miscible with alcohol, ether and other organic solvents. Immiscible with water.
Boiling Point: 126°C
Melting Point: −80 °C (lit.)
Vapor Pressure: 37.7 mmHg ( 37.7 °C)
Flash Point: Fahrenheit: 60.8 ° f
Celsius: 16 ° c
Solubility: 0.024g/l
Color/Form: Colorless liquid [1]
Solubility: Insoluble in water, soluble in ethanol \ ether, etc [9]
Density: 0.747 g/mL at 25 °C(lit.)